Cas no 13080-65-4 (Oxiranemethanamine, N-(1,1-dimethylethyl)-)

• Product Name: Oxiranemethanamine, N-(1,1-dimethylethyl)-
• CAS No: 13080-65-4
• MF: C₇H₁₅NO
• MW: 129.200102090836
• MDL: MFCD16620337
• CID: 1226727
• PubChem ID: 11389402
• Update Time: 2025-04-24

Oxiranemethanamine, N-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• Oxiranemethanamine, N-(1,1-dimethylethyl)-
• 2-methyl-N-(oxiran-2-ylmethyl)propan-2-amine
• MFCD16620337
• 2-Methyl-N-[(2S)-2-oxiranylmethyl]-2-propanamine
• Oxiranemethanamine, N-(1,1-dimethylethyl)-, (S)-
• (R)-3-tert-Butylamino-1,2-epoxypropane
• CS-0371403
• 2-Methyl-N-((oxiran-2-yl)methyl)propan-2-amine
• AKOS027251259
• 2-Oxiranemethanamine, N-(1,1-dimethylethyl)-
• A909063
• DTXSID80464282
• 13080-65-4
• (S)-3-tert-butylamino-1,2-epxoypropane
• AS-44856
• AB7588
• SCHEMBL10592098
• 45720-12-5
• tert-butyl[(oxiran-2-yl)methyl]amine
• Oxiranemethanamine, N-(1,1-dimethylethyl)-, (R)-
• TERT-BUTYL(OXIRAN-2-YLMETHYL)AMINE

• MDL： MFCD16620337
• Inchi： 1S/C7H15NO/c1-7(2,3)8-4-6-5-9-6/h6,8H,4-5H2,1-3H3
• InChI Key： PZMYHLFQJXHHLD-UHFFFAOYSA-N
• SMILES： O1CC1CNC(C)(C)C

Computed Properties

• Exact Mass: 129.115364102g/mol
• Monoisotopic Mass: 129.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 95.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 24.6Ų

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Boiling Point: 158.9±13.0 °C at 760 mmHg
• Flash Point: 56.4±9.3 °C
• Vapor Pressure: 2.6±0.3 mmHg at 25°C

Oxiranemethanamine, N-(1,1-dimethylethyl)- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Oxiranemethanamine, N-(1,1-dimethylethyl)-

Professional Introduction of Oxiranemethanamine, N-(1,1-dimethylethyl)-

Oxiranemethanamine, N-(1,1-dimethylethyl)- (CAS No. 13080-65-4) is a chemical compound that has garnered significant attention in the field of biomedical research due to its unique structural properties and potential applications in drug development. This compound belongs to the class of oxirane derivatives, which are known for their reactive oxygen-containing rings and versatile reactivity in various chemical reactions.

The core structure of Oxiranemethanamine, N-(1,1-dimethylethyl)- features an epoxide ring (a three-membered cyclic ether) attached to an amine group. The presence of the dimethylpropyl substituent on the nitrogen atom introduces steric hindrance and adds to the compound's chemical stability, making it a valuable precursor in synthetic organic chemistry.

Recent studies have highlighted the importance of epoxide-containing compounds in anticancer drug development. The epoxide group in Oxiranemethanamine, N-(1,1-dimethylethyl)- enables site-specific reactions, which can be exploited for targeted delivery of therapeutic agents. This makes it a promising candidate for designing targeted therapies that minimize off-target effects, thereby improving the efficacy and safety profiles of anticancer drugs.

Moreover, the dimethylpropyl group in the compound plays a critical role in modulating its pharmacokinetic properties. The bulky substituent enhances the compound's metabolic stability, reducing the likelihood of rapid degradation in the liver. This extended half-life is advantageous for developing sustained-release formulations, which can improve patient compliance by reducing dosing frequency.

Recent advancements in crystallography have provided new insights into the molecular interactions of Oxiranemethanamine, N-(1,1-dimethylethyl)- with biological systems. High-resolution X-ray crystallography studies have revealed that the compound can bind to specific receptor sites on cancer cells, thereby modulating their proliferation and survival signals. These findings underscore the potential of this compound as a precision medicine tool in the treatment of various cancers.

In addition to its role in oncology, Oxiranemethanamine, N-(1,1-dimethylethyl)- has shown promise in the field of neurodegenerative diseases. Preclinical studies have demonstrated that the compound can cross the blood-brain barrier and exhibit neuroprotective effects against oxidative stress, a key factor in the progression of Alzheimer's disease and other neurodegenerative disorders.

The synthesis of Oxiranemethanamine, N-(1,1-dimethylethyl)- has been optimized using green chemistry principles, reducing the environmental footprint of its production. This aligns with the growing emphasis on sustainable manufacturing practices in the pharmaceutical industry, ensuring that the compound can be produced at scale without compromising on safety or efficacy.

Furthermore, the compound's biocompatibility has been extensively studied, making it a suitable candidate for biomedical applications such as drug delivery systems and tissue engineering. Its low toxicity profile and ability to form stable complexes with biomolecules make it an attractive option for developing controlled-release formulations.

Recent collaborative efforts between academia and industry have led to the identification of new pathways through which Oxiranemethanamine, N-(1,1-dimethylethyl)- can modulate the immune system. These findings open up exciting possibilities for its use in immunotherapy, particularly in combination with other checkpoint inhibitors to enhance therapeutic outcomes in cancer treatment.

Overall, Oxiranemethanamine, N-(1,1-dimethylethyl)- is a multi-functional compound with a wide range of applications in the biomedical field. Its unique structural features, combined with its favorable pharmacokinetic properties, make it an invaluable tool for advancing drug discovery and development.